Cas no 2228758-65-2 (2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid)

2-Methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid is a synthetic organic compound featuring a phenylpropanoic acid backbone with methoxy and methyl substituents. Its structure lends itself to applications in pharmaceutical and fine chemical synthesis, where it may serve as an intermediate for bioactive molecules. The presence of methoxy groups enhances solubility in organic solvents, facilitating further derivatization. The compound’s stability under standard conditions and well-defined reactivity profile make it suitable for controlled synthetic processes. Its structural motifs are relevant in the development of compounds with potential pharmacological activity, particularly in anti-inflammatory or analgesic research. Purity and consistency are critical for reliable performance in synthetic workflows.
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid structure
2228758-65-2 structure
Product Name:2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
CAS No:2228758-65-2
MF:C12H16O4
MW:224.253044128418
CID:5913927
PubChem ID:165638910
Update Time:2025-10-28

2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
    • EN300-1765635
    • 2228758-65-2
    • Inchi: 1S/C12H16O4/c1-8-6-10(15-2)5-4-9(8)7-11(16-3)12(13)14/h4-6,11H,7H2,1-3H3,(H,13,14)
    • InChI Key: QLVYQMNAFAILLE-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)CC1C=CC(=CC=1C)OC

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1765635-0.05g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
0.05g
$948.0 2023-09-20
Enamine
EN300-1765635-0.1g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
0.1g
$993.0 2023-09-20
Enamine
EN300-1765635-0.25g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
0.25g
$1038.0 2023-09-20
Enamine
EN300-1765635-0.5g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
0.5g
$1084.0 2023-09-20
Enamine
EN300-1765635-1.0g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
1g
$1129.0 2023-06-03
Enamine
EN300-1765635-2.5g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
2.5g
$2211.0 2023-09-20
Enamine
EN300-1765635-5.0g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
5g
$3273.0 2023-06-03
Enamine
EN300-1765635-10.0g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
10g
$4852.0 2023-06-03
Enamine
EN300-1765635-1g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
1g
$1129.0 2023-09-20
Enamine
EN300-1765635-5g
2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid
2228758-65-2
5g
$3273.0 2023-09-20

Additional information on 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid

Research Briefing on 2-Methoxy-3-(4-methoxy-2-methylphenyl)propanoic Acid (CAS: 2228758-65-2)

In recent years, the compound 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid (CAS: 2228758-65-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this briefing is to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

The synthesis of 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the compound's structural analogs have been explored to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. These efforts are critical for its potential use as a drug candidate.

From a biological perspective, 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid has demonstrated notable anti-inflammatory and antioxidant activities. In vitro studies have shown that the compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), suggesting potential applications in oxidative stress-related diseases.

Recent preclinical studies have further investigated the compound's therapeutic potential in models of chronic inflammatory diseases and neurodegenerative disorders. For instance, in a murine model of rheumatoid arthritis, administration of 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid significantly reduced joint inflammation and cartilage degradation. Similarly, in cellular models of Alzheimer's disease, the compound exhibited neuroprotective effects by attenuating amyloid-beta-induced toxicity.

Despite these promising findings, challenges remain in the development of 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid as a therapeutic agent. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. Moreover, the compound's mechanism of action at the molecular level warrants further elucidation to fully exploit its therapeutic potential.

In conclusion, 2-methoxy-3-(4-methoxy-2-methylphenyl)propanoic acid represents a promising candidate for further investigation in the pharmaceutical industry. Its multifaceted biological activities and potential applications in inflammatory and neurodegenerative diseases highlight its significance in current research. Continued efforts in optimizing its synthesis, understanding its mechanisms, and conducting rigorous preclinical and clinical trials will be essential for its successful translation into clinical use.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd